Cas no 2228797-09-7 (methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate)

• Product Name: methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate
• CAS No: 2228797-09-7
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• CID: 6000242
• PubChem ID: 165765257
• Update Time: 2025-07-20

methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate
• 2228797-09-7
• EN300-1771404

• Inchi： 1S/C11H22N2O2/c1-15-11(14)5-4-10(12)6-9-13-7-2-3-8-13/h10H,2-9,12H2,1H3
• InChI Key： MKOMVMWZZLTYGR-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(CCN1CCCC1)N)=O

Computed Properties

• Exact Mass: 214.168127949g/mol
• Monoisotopic Mass: 214.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.6Ų

Additional information on methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate

Methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate (CAS No. 2228797-09-7): A Comprehensive Overview

Methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate (CAS No. 2228797-09-7) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as a key intermediate in the synthesis of more complex molecules. The presence of both amino and pyrrolidinyl functional groups makes it a versatile building block for the creation of novel pharmacophores.

The< strong> molecular structure of methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate consists of a hexanoate backbone with an amino group at the fourth carbon and a pyrrolidinyl substituent at the sixth carbon. This arrangement imparts specific steric and electronic properties that can be exploited in medicinal chemistry. The compound’s solubility profile, thermal stability, and reactivity are all influenced by these structural elements, making it a subject of extensive research.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The< strong> pyrrolidinyl moiety in methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate has been identified as a promising scaffold for designing drugs that interact with central nervous system targets. Studies have shown that pyrrolidine derivatives can exhibit significant pharmacological activity, particularly in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The< strong> amino group at the fourth carbon provides a site for further functionalization, allowing chemists to attach various pharmacophores or biomolecules. This flexibility makes methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate an invaluable tool in the pharmaceutical industry, where rapid and efficient synthesis of novel compounds is often required.

The< strong>CAS No. 2228797-09-7 designation ensures that researchers can reliably identify and source this compound for their studies. With the advent of high-throughput screening technologies, compounds like methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate are being tested for their potential biological activity across a wide range of targets. This approach has led to the discovery of several lead compounds that have advanced into clinical trials.

The synthesis of methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate carboxylic acid derivatives and amine precursors, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have also enabled more efficient synthetic strategies, reducing the environmental impact and cost associated with large-scale production.

In conclusion, methyl 4-amino-6-(pyrrolidin-1-yl)hexanoate (CAS No. 2228797-09-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable compound for both academic research and industrial development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.